Cas no 33377-72-9 (Theaflavine-3,3'-digallate)
Theaflavine-3,3'-digallate structure
Product Name:Theaflavine-3,3'-digallate
CAS No:33377-72-9
MF:C43H32O20
MW:868.702194213867
CID:309408
PubChem ID:5748168
Update Time:2024-02-29
Theaflavine-3,3'-digallate Chemical and Physical Properties
Names and Identifiers
-
- Theaflavine-3,3'-digallate
- Theaflavine bisgallate
- 3,4,5-Trihydroxybenzoic acid diester with 1,8-bis(3,4-dihydro-3,5,7-trihydroxy-2H-1-benzopyran-2-yl)-3,4,6-trihydroxy-5H-benzocyclohepten-5-one
- Theaflavin digallate
- Theaflavin 3,3′-digallate
- Theaflavin 3,3'-digallate
- THEAFLAVIN-3,3
- Theaflavine-3,3'-digallate(TFBG)
- THEAFLAVINGALLATES
- Teaflavin digallate
- (2R,3R)-2-(3,5-dihydroxy-6-oxo-8-[(3R)-3,5,7-trihydroxy-3,4-...
-
- MDL: MFCD06797365
- Inchi: 1S/C43H32O20/c44-17-7-23(46)21-12-33(62-42(58)15-3-25(48)36(54)26(49)4-15)40(60-31(21)9-17)14-1-19-20(11-30(53)39(57)35(19)38(56)29(52)2-14)41-34(13-22-24(47)8-18(45)10-32(22)61-41)63-43(59)16-5-27(50)37(55)28(51)6-16/h1-11,33-34,40-41,44-51,53-55,57H,12-13H2,(H,52,56)/t33-,34+,40-,41+/m1/s1
- InChI Key: ZEASWHWETFMWCV-VRCJZDCUSA-N
- SMILES: C12C(O)=C(O)C=C([C@H]3[C@@H](OC(=O)C4C=C(O)C(=C(O)C=4)O)CC4C(=CC(O)=CC=4O3)O)C=1C=C(C=C(O)C2=O)[C@@H]1[C@H](OC(=O)C2C=C(O)C(O)=C(O)C=2)CC2C(O)=CC(O)=CC=2O1
Computed Properties
- Exact Mass: 868.14900
- Monoisotopic Mass: 868.148693
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 13
- Hydrogen Bond Acceptor Count: 20
- Heavy Atom Count: 63
- Rotatable Bond Count: 8
- Complexity: 1950
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 351
- XLogP3: 1.5
Experimental Properties
- Color/Form: Powder
- Density: 1.97
- Boiling Point: 1320.5°Cat760mmHg
- Flash Point: 401.7°C
- Refractive Index: 1.908
- Solubility: Soluble in chloroform \ dichloromethane \ ethyl acetate \dmso\ acetone, etc
- PSA: 351.12000
- LogP: 4.17640
Theaflavine-3,3'-digallate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | L-DM177-1mg |
Theaflavine-3,3'-digallate |
33377-72-9 | ,≥98.0%(HPLC) | 1mg |
¥453.0 | 2022-09-28 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | T102300-5mg |
Theaflavine-3,3'-digallate |
33377-72-9 | ,≥98.0%(HPLC) | 5mg |
¥823.90 | 2023-09-01 | |
| ChemFaces | CFN98598-10mg |
Theaflavine-3,3'-digallate |
33377-72-9 | >=98% | 10mg |
$368 | 2021-07-22 | |
| DC Chemicals | DCC-067-20 mg |
Theaflavine-3,3'-digallate |
33377-72-9 | >98%, Standard References Grade | 20mg |
$280.0 | 2022-02-28 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R032259-5mg |
Theaflavine-3,3'-digallate |
33377-72-9 | 98%() | 5mg |
¥989 | 2024-05-24 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T54822-250mg |
THEAFLAVINE-3,3'-DIGALLATE |
33377-72-9 | 95% | 250mg |
¥7920.0 | 2024-07-18 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T4S0554-10 mg |
Theaflavine-3,3'-digallate |
33377-72-9 | 99.49% | 10mg |
¥3900.00 | 2022-04-26 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T54820-20mg |
THEAFLAVINE-3,3'-DIGALLATE |
33377-72-9 | 98%() | 20mg |
¥2278.0 | 2023-09-06 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T54820-10mg |
THEAFLAVINE-3,3'-DIGALLATE |
33377-72-9 | 10mg |
¥1498.0 | 2021-09-07 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T54821-10mg |
THEAFLAVINE-3,3'-DIGALLATE |
33377-72-9 | ,HPLC≥98% | 10mg |
¥1478.0 | 2023-09-06 |
Theaflavine-3,3'-digallate Related Literature
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
Related Categories
- Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavan-3-ols
- Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavans Flavan-3-ols
- Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances
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